Cas no 866769-80-4 (methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate)

• Product name: methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate
• CAS No: 866769-80-4
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• MDL: MFCD06196655
• CID: 3112993
• PubChem ID: 19587931

methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-Chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid methy l ester
• methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate
• methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• EN300-231241
• methyl5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• CS-0282612
• methyl 5-chloro-1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carboxylate
• AKOS003745970
• 866769-80-4
• STK351587
• NCGC00339893-01
• AB01333787-02

• MDL： MFCD06196655
• Inchi： InChI=1S/C11H12ClN3O2/c1-5-7-8(11(16)17-4)9(12)6(2)13-10(7)15(3)14-5/h1-4H3
• InChI Key： NMAKXERSJIOGMD-UHFFFAOYSA-N
• SMILES： CC1=NN(C)C2=NC(=C(C(=C12)C(=O)OC)Cl)C

Computed Properties

• Exact Mass: 253.0618043Da
• Monoisotopic Mass: 253.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo3,4-bpyridine-4-carboxylate

Methyl 5-Chloro-1,3,6-Trimethyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxylate (CAS No. 866769-80-4): A Comprehensive Overview

Methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 866769-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyrazolo[3,4-b]pyridine core with multiple substituents, including a methyl ester group and a chlorine atom, which contribute to its unique chemical and biological properties.

The methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate molecule is characterized by its high stability and solubility in various organic solvents. These properties make it an attractive candidate for synthetic chemistry and drug development. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In the context of medicinal chemistry, the methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has been extensively studied for its pharmacological activities. One of the key areas of interest is its anti-cancer properties. Research has shown that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

Furthermore, the methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has also been investigated for its neuroprotective effects. Studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and reduce inflammation in the brain contributes to its neuroprotective properties.

The synthesis of methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a suitable pyrazole derivative with a substituted pyridine carboxylic acid followed by esterification with methanol. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

In addition to its potential therapeutic applications, methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate has also been studied for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an excellent starting material for the development of new compounds with diverse biological activities. Researchers have utilized this compound as a scaffold to introduce various substituents and functional groups to explore its structure-activity relationships (SAR) and optimize its pharmacological properties.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular structure and biological activity of methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

Clinical trials involving methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate are currently underway to evaluate its safety and efficacy in humans. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. Further clinical studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, methyl 5-chloro-1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 866769-80-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.